Cas no 1053656-21-5 (Ethyl 5-(4-tert-butoxycarbonylaminopiperidin-1-ylmethyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(4-tert-butoxycarbonylaminopiperidin-1-ylmethyl)isoxazole-3-carboxylate
• CAS No: 1053656-21-5
• MF: C₁₇H₂₇N₃O₅
• MW: 353.41338467598
• MDL: MFCD11052380
• CID: 4679013
• Update Time: 2023-08-14

Ethyl 5-(4-tert-butoxycarbonylaminopiperidin-1-ylmethyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(4-TERT-BUTOXYCARBONYLAMINOPIPERIDIN-1-YLMETHYL)ISOXAZOLE-3-CARBOXYLATE
• Ethyl 5-((4-((tert-butoxycarbonyl)amino)piperidin-1-yl)methyl)isoxazole-3-carboxylate
• Ethyl 5-(4-tert-butoxycarbonylaminopiperidin-1-ylmethyl)isoxazole-3-carboxylate

• MDL： MFCD11052380
• Inchi： 1S/C17H27N3O5/c1-5-23-15(21)14-10-13(25-19-14)11-20-8-6-12(7-9-20)18-16(22)24-17(2,3)4/h10,12H,5-9,11H2,1-4H3,(H,18,22)
• InChI Key： WRMOPCAPINIZMD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC2=CC(C(=O)OCC)=NO2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 458
• Topological Polar Surface Area: 93.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines